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Compound of Interest

Compound Name: 3-Chloro-4-methylbenzoic acid

Cat. No.: B1581989

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-4-methylbenzoic acid, identified by the CAS number 5162-82-3, is a substituted
aromatic carboxylic acid that serves as a pivotal intermediate in the synthesis of a diverse
range of chemical compounds.[1] Its structural features, including a chloro and a methyl group
on the benzoic acid backbone, impart unique reactivity that is leveraged in the development of
pharmaceuticals, agrochemicals, and specialty polymers.[1] This technical guide provides a
comprehensive overview of its chemical and physical properties, safety information, and its role
as a versatile building block in organic synthesis.

Chemical and Physical Properties

The distinct physical and chemical characteristics of 3-Chloro-4-methylbenzoic acid are
foundational to its application in various synthetic protocols. These properties are summarized
below.
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Identifier

Value

CAS Number

5162-82-3[1][2][3]

Common Synonyms

3-Chloro-p-toluic acid, 3-Chloro-4-toluic acid[1]
[4]

Molecular Formula

CsH7CIO2[1][5]

Molecular Weight 170.59 g/mol [1][5]
PubChem CID 78840[1]
MDL Number MFCD00045841[1][3]

hvsicochemical

Property Value
Off-white to yellow or white to light red/green
Appearance ,
crystalline powder[1][4]
_ _ 198-202 °C[1], 200.0 to 204.0 °C[4], 208 °C[2]
Melting Point
[6]
Boiling Point 105-107 °C at 6.5 Torr[2][6]

Density (Predicted)

1.310 + 0.06 g/cm3[2][6]

pKa (Predicted)

4.00 + 0.10[2][6]

Vapor Pressure

0.000381 mmHg at 25°C[2]

Flash Point 138°C[2]

Solvent Solubility

DMSO Sparingly soluble[2][6]
Methanol Slightly soluble[2][6], Soluble[4]
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Reactivity and Synthetic Applications

3-Chloro-4-methylbenzoic acid is a valuable intermediate in organic synthesis due to the
reactivity of its carboxylic acid group and the influence of the chloro and methyl substituents on
the aromatic ring.

The carboxylic acid moiety can readily undergo reactions such as esterification and amidation.
A common strategy involves the initial conversion of the carboxylic acid to a more reactive acid
chloride, typically using reagents like thionyl chloride (SOCIz) or oxalyl chloride. This activated
intermediate, 3-chloro-4-methylbenzoyl chloride, can then be reacted with a wide range of
nucleophiles to form esters and amides.[7]

The chloro and methyl groups on the aromatic ring direct further electrophilic aromatic
substitution reactions, influencing the position of incoming substituents.[7] The chlorine atom
can also participate in transition metal-catalyzed cross-coupling reactions, such as the Heck
and Sonogashira reactions, allowing for the introduction of alkenyl and alkynyl groups,
respectively.[7]

This versatile reactivity makes 3-Chloro-4-methylbenzoic acid a key precursor in the
synthesis of various molecules, including:

o Pharmaceuticals: It is particularly noted for its use in the development of anti-inflammatory
and analgesic drugs.[1][7]

o Agrochemicals: The compound is a building block for herbicides and fungicides, contributing
to the creation of effective crop protection agents.[1]

o Polymers and Dyes: It serves as an intermediate in the production of specialty polymers,
coatings, adhesives, and pigments.[1]

Experimental Protocols

While specific, detailed experimental protocols published in peer-reviewed journals for the
synthesis or direct use of 3-Chloro-4-methylbenzoic acid are not readily available in the
public domain, patent literature outlines common synthetic strategies. One general approach
for the synthesis of related compounds involves the chlorination of a toluic acid derivative.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1581989?utm_src=pdf-body
https://www.benchchem.com/product/b1581989
https://www.benchchem.com/product/b1581989
https://www.benchchem.com/product/b1581989
https://www.benchchem.com/product/b1581989?utm_src=pdf-body
https://www.chemimpex.com/products/27650
https://www.benchchem.com/product/b1581989
https://www.chemimpex.com/products/27650
https://www.chemimpex.com/products/27650
https://www.benchchem.com/product/b1581989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

General Workflow for Synthesis of Chloro-Methylbenzoic Acid Derivatives:

The synthesis of chloro-substituted methylbenzoic acids often involves multi-step processes
that can include esterification, chlorination, and hydrolysis. For instance, a general pathway
could involve:

« Esterification: Protection of the carboxylic acid group of a starting material like p-toluic acid.
e Chlorination: Introduction of chlorine atoms onto the aromatic ring.
» Hydrolysis: Removal of the ester protecting group to yield the final carboxylic acid product.

A visual representation of this generalized workflow is provided below.

General Synthetic Workflow
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Caption: Generalized synthetic pathway for producing substituted chloro-methylbenzoic acids.

Safety and Handling

3-Chloro-4-methylbenzoic acid is classified as an irritant. It is important to handle this
chemical with appropriate personal protective equipment in a well-ventilated area.

Hazard Identification

Hazard Statement Description

H315 Causes skin irritation[5]

H319 Causes serious eye irritation[5]
H335 May cause respiratory irritation[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1581989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581989?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/78840
https://pubchem.ncbi.nlm.nih.gov/compound/78840
https://pubchem.ncbi.nlm.nih.gov/compound/78840
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Precautionary Measures

Precautionary Code Description

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.[4]
5280 Wear protective gloves/eye protection/face
protection.[4]
P302 + P352 IF ON SKIN: Wash with plenty of water.
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Standard laboratory procedures should be followed, including the use of a fume hood, safety
glasses, and chemical-resistant gloves. Store in a cool, dry, and well-ventilated area, away
from incompatible materials.[6]

Logical Relationships in Drug Development

As a key intermediate, 3-Chloro-4-methylbenzoic acid fits into the broader logic of drug
discovery and development as a starting point for generating novel molecular entities. Its utility
can be visualized as a branching point from which diverse chemical scaffolds can be accessed.
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Caption: Role of 3-Chloro-4-methylbenzoic acid as a versatile intermediate in generating
diverse chemical scaffolds for drug development.

Conclusion

3-Chloro-4-methylbenzoic acid is a commercially available and synthetically versatile building
block with significant applications in the pharmaceutical and chemical industries. Its well-
defined physical and chemical properties, coupled with its reactivity, make it a valuable
precursor for a wide array of target molecules. Proper handling and adherence to safety
protocols are essential when working with this compound. The continued exploration of its
synthetic utility is likely to lead to the discovery of new and valuable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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